Cas no 880653-63-4 (3-(2-Chloro-phenyl)-2-methyl-propionic acid)

• Product Name: 3-(2-Chloro-phenyl)-2-methyl-propionic acid
• CAS No: 880653-63-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1069469
• PubChem ID: 11252613
• Update Time: 2025-08-05

3-(2-Chloro-phenyl)-2-methyl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-phenyl)-2-methyl-propionic acid
• CHEMBL4094941
• 880653-63-4
• AKOS016050893
• EN300-117293
• Z513661398
• SCHEMBL1454266
• AKOS000301654
• Benzenepropanoic acid, 2-chloro-a-methyl-
• 3-(2-chlorophenyl)-2-methylpropanoic acid
• chlorobenzene-isobutyric acid
• Benzenepropanoicacid,2-chloro-a-methyl-
• DTXSID00460145
• CS-0118983
• BB 0217982
• G26820

• MDL： MFCD08445715
• Inchi： 1S/C10H11ClO2/c1-7(10(12)13)6-8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： CBKRIEHLKJRGGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(=O)O)C

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 312.3±17.0 °C at 760 mmHg
• Flash Point: 142.7±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-Chloro-phenyl)-2-methyl-propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Chloro-phenyl)-2-methyl-propionic acid

Comprehensive Overview of 3-(2-Chloro-phenyl)-2-methyl-propionic acid (CAS No. 880653-63-4)

3-(2-Chloro-phenyl)-2-methyl-propionic acid (CAS No. 880653-63-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and potential applications of 3-(2-Chloro-phenyl)-2-methyl-propionic acid.

Chemical Structure and Properties:

3-(2-Chloro-phenyl)-2-methyl-propionic acid is a substituted propionic acid with a molecular formula of C₁₀H₁₁ClO₂. The compound features a 2-chlorophenyl group and a methyl group attached to the propionic acid backbone. These structural elements contribute to its distinct chemical and physical properties. The presence of the chlorine atom imparts electrophilic character to the molecule, making it reactive in various chemical reactions. Additionally, the carboxylic acid group provides the compound with acidic properties and the ability to form salts and esters.

The molecular weight of 3-(2-Chloro-phenyl)-2-methyl-propionic acid is approximately 196.65 g/mol. It is a white crystalline solid at room temperature with a melting point ranging from 75°C to 77°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical and pharmaceutical processes.

Synthesis Methods:

The synthesis of 3-(2-Chloro-phenyl)-2-methyl-propionic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chlorobenzaldehyde with methyl acrylate followed by reduction and hydrolysis steps. This multi-step process yields high purity 3-(2-Chloro-phenyl)-2-methyl-propionic acid. Another approach involves the aldol condensation of 2-chlorobenzaldehyde with acetone followed by oxidation to form the desired carboxylic acid.

In recent years, researchers have explored greener and more efficient synthetic methods to reduce environmental impact and improve yield. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method using palladium-catalyzed coupling reactions, which significantly reduced reaction time and minimized waste production.

Biological Activities:

3-(2-Chloro-phenyl)-2-methyl-propionic acid has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(2-Chloro-phenyl)-2-methyl-propionic acid has demonstrated potential as an antiproliferative agent against various cancer cell lines. A study published in Cancer Research found that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. These results highlight its potential as a novel anticancer agent worthy of further investigation.

Potential Applications:

The unique chemical structure and biological activities of 3-(2-Chloro-phenyl)-2-methyl-propionic acid make it a promising candidate for various applications in pharmaceutical research and development. One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory properties of this compound could provide relief to patients suffering from these conditions by reducing inflammation and associated symptoms.

In the field of oncology, 3-(2-Chloro-phenyl)-2-methyl-propionic acid shows promise as a potential anticancer agent. Its ability to selectively target cancer cells while sparing healthy tissues makes it an attractive candidate for further preclinical and clinical studies. Researchers are currently exploring combination therapies involving this compound to enhance its therapeutic efficacy.

Beyond pharmaceutical applications, 3-(2-Chloro-phenyl)-2-methyl-propionic acid may also find use in other industries such as agrochemicals and materials science. Its reactivity and functional groups make it suitable for synthesizing various derivatives with tailored properties for specific applications.

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